Cas no 923179-07-1 (N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide)

• Product Name: N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide
• CAS No: 923179-07-1
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• CID: 5869273
• PubChem ID: 20931046
• Update Time: 2025-06-15

N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-3-methylbenzofuran-6-yl)cyclohexanecarboxamide
• N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide
• 923179-07-1
• F2210-0080
• AKOS001956220

• Inchi： 1S/C23H23NO3/c1-15-19-13-12-18(24-23(26)17-10-6-3-7-11-17)14-20(19)27-22(15)21(25)16-8-4-2-5-9-16/h2,4-5,8-9,12-14,17H,3,6-7,10-11H2,1H3,(H,24,26)
• InChI Key： OOTQFASSBCJTOD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C3C(=C2)OC(C(=O)C2=CC=CC=C2)=C3C)=O)CCCCC1

Computed Properties

• Exact Mass: 361.16779360g/mol
• Monoisotopic Mass: 361.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide

Comprehensive Overview of N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide (CAS No. 923179-07-1)

N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide, identified by its CAS number 923179-07-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the benzoyl and cyclohexanecarboxamide moieties, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in benzofuran-based compounds due to their promising pharmacological properties. Researchers are particularly focused on exploring their roles in targeting inflammatory pathways, neurodegenerative diseases, and cancer therapies. The compound N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide is no exception, with preliminary studies suggesting its potential as a scaffold for developing small-molecule inhibitors or modulators of protein-protein interactions.

One of the most frequently asked questions about this compound revolves around its synthetic route and purity standards. The synthesis typically involves multi-step organic reactions, including cyclization, acylation, and amide coupling techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to verify its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for research and development applications.

The physicochemical properties of CAS 923179-07-1 also play a critical role in its applicability. With a molecular weight of 363.44 g/mol, this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for in vitro assays. Its stability under various pH conditions and thermal properties are additional factors that researchers consider when designing experiments.

Another area of interest is the compound's potential structure-activity relationship (SAR). By modifying the benzofuran core or the cyclohexane ring, scientists aim to enhance its bioactivity or selectivity for specific targets. This approach aligns with the broader trend in medicinal chemistry to optimize lead compounds for improved efficacy and reduced off-target effects.

From a commercial perspective, N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)cyclohexanecarboxamide is available through specialized chemical suppliers who cater to academic and industrial research needs. The demand for such niche compounds has risen alongside advancements in high-throughput screening and fragment-based drug design. Researchers often seek detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure proper handling and storage.

In conclusion, CAS 923179-07-1 represents a valuable tool in the toolkit of modern drug discovery. Its unique chemical structure and potential applications in targeted therapy and biomolecular research make it a subject of ongoing investigation. As the scientific community continues to uncover new insights into its mechanisms and derivatives, this compound is poised to contribute to the development of next-generation therapeutics.